![molecular formula C23H20N4O5S2 B3294311 N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonamido)benzamide CAS No. 886910-88-9](/img/structure/B3294311.png)
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonamido)benzamide
Overview
Description
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonamido)benzamide, also known as ABT-737, is a small molecule inhibitor of the anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. ABT-737 has been extensively studied for its potential as a cancer therapeutic agent due to its ability to induce apoptosis in cancer cells.
Mechanism of Action
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonamido)benzamide binds to the BH3-binding groove of Bcl-2, Bcl-xL, and Bcl-w, which are anti-apoptotic proteins that regulate the intrinsic apoptotic pathway. By binding to these proteins, this compound displaces pro-apoptotic proteins such as Bim and Bak, which then initiate the apoptotic cascade.
Biochemical and Physiological Effects:
This compound induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway. This leads to the activation of caspases, which are proteases that cleave specific substrates and ultimately lead to cell death. This compound has also been shown to induce autophagy, a process by which cells degrade and recycle their own components.
Advantages and Limitations for Lab Experiments
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonamido)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied, with many protocols and assays available for its use. However, this compound has limitations as well. It has a relatively short half-life in vivo, which can limit its efficacy as a therapeutic agent. It also has limited selectivity, as it binds to multiple anti-apoptotic proteins.
Future Directions
There are several future directions for research on N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonamido)benzamide. One area of interest is the development of more selective inhibitors that target specific anti-apoptotic proteins. Another area of interest is the combination of this compound with other cancer therapies to enhance efficacy. Additionally, research is needed to better understand the mechanisms of resistance to this compound and how to overcome them.
Scientific Research Applications
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(4-methoxybenzenesulfonamido)benzamide has been extensively studied for its potential as a cancer therapeutic agent. Studies have shown that this compound induces apoptosis in a variety of cancer cell lines, including lymphoma, leukemia, melanoma, and lung cancer. This compound has also been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
N-(6-acetamido-1,3-benzothiazol-2-yl)-4-[(4-methoxyphenyl)sulfonylamino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O5S2/c1-14(28)24-17-7-12-20-21(13-17)33-23(25-20)26-22(29)15-3-5-16(6-4-15)27-34(30,31)19-10-8-18(32-2)9-11-19/h3-13,27H,1-2H3,(H,24,28)(H,25,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJUJVWGOYUKMTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.